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Compound of Interest

Compound Name:
Tetrabutylammonium

diphenylphosphinate

Cat. No.: B056941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for

tetrabutylammonium diphenylphosphinate. Due to the limited availability of a specific Safety

Data Sheet (SDS) for this compound, this guide synthesizes information from the SDSs of its

constituent ions—the tetrabutylammonium cation and the diphenylphosphinate anion—as well

as data from chemical suppliers and public databases. This document is intended to provide a

thorough understanding of the potential hazards, handling procedures, and safety precautions

required when working with this substance in a research and development setting.

Chemical and Physical Properties
Tetrabutylammonium diphenylphosphinate is a quaternary ammonium salt. A summary of

its key physical and chemical properties is presented below.
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Property Value Source

Molecular Formula C₂₈H₄₆NO₂P --INVALID-LINK--

Molecular Weight 459.64 g/mol
--INVALID-LINK--[1], --

INVALID-LINK--

Appearance White to off-white solid/powder --INVALID-LINK--[1]

CAS Number 208337-00-2 --INVALID-LINK--

Melting Point
193 - 196 °C (for

Diphenylphosphinic acid)
--INVALID-LINK--[2]

Hazard Identification and Classification
A definitive GHS classification for tetrabutylammonium diphenylphosphinate is not readily

available. However, by examining the hazards of its components, a presumptive hazard profile

can be established.

Tetrabutylammonium Cation (from Tetrabutylammonium Hydroxide):

Causes severe skin burns and eye damage.[3][4]

May be toxic if swallowed, in contact with skin, or if inhaled.[5]

May cause respiratory irritation.[3]

Diphenylphosphinate Anion (from Diphenylphosphinic Acid):

Causes skin irritation.[6]

Causes serious eye irritation.[6]

May cause respiratory irritation.[6]

Based on this, tetrabutylammonium diphenylphosphinate should be handled as a

substance that is likely to be corrosive to skin and eyes, and potentially toxic upon ingestion,

inhalation, or skin contact.
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Toxicological Information
Specific toxicological data, such as LD50 or LC50 values, for tetrabutylammonium
diphenylphosphinate are not available. The toxicological properties have not been fully

investigated.[7]

Exposure Route Potential Effects (Inferred)

Inhalation May cause respiratory tract irritation.

Skin Contact May cause skin irritation or burns.

Eye Contact May cause serious eye irritation or damage.

Ingestion May be harmful if swallowed.

Handling and Storage
Proper handling and storage procedures are critical to ensure safety.

Aspect Recommendation

Handling

- Use in a well-ventilated area, preferably in a

chemical fume hood. - Avoid breathing dust. -

Avoid contact with skin, eyes, and clothing. -

Wear appropriate personal protective equipment

(see Section 5). - Wash hands thoroughly after

handling.

Storage
- Keep container tightly closed in a dry and well-

ventilated place. - Store in a cool place.

Exposure Controls and Personal Protective
Equipment
Engineering controls and personal protective equipment (PPE) are essential to minimize

exposure.
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Control Specification

Engineering Controls
- Work in a well-ventilated area. - Use of a

chemical fume hood is recommended.

Eye/Face Protection - Wear chemical safety goggles or a face shield.

Skin Protection

- Wear chemical-resistant gloves (e.g., nitrile

rubber). - Wear a lab coat or other protective

clothing.

Respiratory Protection

- If dust is generated and engineering controls

are not sufficient, use a NIOSH-approved

particulate respirator.

First-Aid Measures
In case of exposure, immediate action is necessary.

Exposure First-Aid Protocol

Inhalation
- Move the person to fresh air. - If breathing is

difficult, give oxygen. - Seek medical attention.

Skin Contact

- Immediately flush skin with plenty of water for

at least 15 minutes. - Remove contaminated

clothing. - Seek medical attention.

Eye Contact

- Immediately flush eyes with plenty of water for

at least 15 minutes, lifting upper and lower

eyelids. - Remove contact lenses, if present and

easy to do. - Seek immediate medical attention.

Ingestion
- Do NOT induce vomiting. - Rinse mouth with

water. - Seek immediate medical attention.

Accidental Release Measures
In the event of a spill, follow these procedures to ensure safety and proper cleanup.
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Step Action

Personal Precautions
- Evacuate the area. - Wear appropriate PPE. -

Avoid breathing dust.

Environmental Precautions
- Prevent further leakage or spillage if safe to do

so. - Do not let the product enter drains.

Methods for Cleaning Up

- Sweep up the spilled material. - Place in a

suitable, closed container for disposal. - Avoid

generating dust. - Clean the affected area

thoroughly.

Fire-Fighting Measures
Aspect Information

Suitable Extinguishing Media
- Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

- May emit toxic fumes under fire conditions,

including carbon oxides, nitrogen oxides, and

phosphorus oxides.[7]

Fire-fighter Protection
- Wear a self-contained breathing apparatus

(SCBA) and full protective gear.

Visualizing Safety Protocols
To further clarify the safety procedures, the following diagrams illustrate key workflows.
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Accidental Spill Response Workflow

Spill Occurs

Evacuate Area

Don Appropriate PPE

Contain Spill

Clean Up Spill
(Sweep, containerize)

Decontaminate Area

Dispose of Waste

Click to download full resolution via product page

Accidental Spill Response Workflow
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First-Aid Decision Pathway for Exposure

Exposure Occurs

Inhalation? Skin Contact? Eye Contact? Ingestion?

Move to Fresh Air

Yes

Flush Skin with Water (15 min)

Yes

Flush Eyes with Water (15 min)

Yes

Rinse Mouth, Do NOT Induce Vomiting

Yes

Seek Immediate Medical Attention

Click to download full resolution via product page

First-Aid Decision Pathway for Exposure

Disclaimer: This document is intended for informational purposes only and is based on

available data for the constituent components of tetrabutylammonium diphenylphosphinate.

A specific Safety Data Sheet for the compound should be consulted if available. All laboratory

work should be conducted by trained professionals in accordance with established safety

protocols and regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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